Cas no 80948-77-2 (2,6-Dibromo-3,4-dimethylaniline)
2,6-Dibromo-3,4-dimethylaniline is a brominated aromatic amine derivative characterized by its distinct substitution pattern, featuring bromine atoms at the 2- and 6-positions and methyl groups at the 3- and 4-positions of the aniline ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty dyes. Its brominated structure enhances reactivity in electrophilic substitution and coupling reactions, while the dimethyl groups contribute to steric and electronic modulation. The compound’s high purity and stability make it suitable for precision applications in research and industrial processes. Proper handling is advised due to its potential toxicity and sensitivity to light and moisture.
80948-77-2 structure
Product name:2,6-Dibromo-3,4-dimethylaniline
2,6-Dibromo-3,4-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- FS-4170
- SCHEMBL11067091
- 80948-77-2
- 2,6-Dibromo-3,4-dimethylaniline
- AKOS026672253
- MFCD08062433
- DTXSID70554909
-
- MDL： MFCD08062433
- Inchi： InChI=1S/C8H9Br2N/c1-4-3-6(9)8(11)7(10)5(4)2/h3H,11H2,1-2H3
- InChI Key： OQIZUVQSQMHQDY-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C(=C1C)Br)N)Br
Computed Properties
- Exact Mass: 278.90813Da
- Monoisotopic Mass: 276.91017Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Melting Point: 60-63°C
2,6-Dibromo-3,4-dimethylaniline Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1263827-25g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 25g |
$485 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1263827-500g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 500g |
$4090 | 2024-06-05 | |
| Fluorochem | 024858-1g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 96% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 024858-5g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 96% | 5g |
￡24.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644997-100g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 98% | 100g |
￥6854.00 | 2024-07-28 | |
| A2B Chem LLC | AX76012-1g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 1g |
$20.00 | 2024-04-19 | |
| 1PlusChem | 1P01EXYK-100g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 100g |
$839.00 | 2024-04-21 | |
| 1PlusChem | 1P01EXYK-500g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 500g |
$2731.00 | 2024-04-21 | |
| eNovation Chemicals LLC | Y1263827-100g |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 100g |
$1100 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1263827-500mg |
2,6-Dibromo-3,4-dimethylaniline |
80948-77-2 | 94% | 500mg |
$80 | 2025-02-19 |
2,6-Dibromo-3,4-dimethylaniline Related Literature
-
Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
-
Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
80948-77-2 (2,6-Dibromo-3,4-dimethylaniline) Related Products
- 2411195-10-1(2-Chloro-1-[4-(1,2-oxazol-3-ylmethylsulfonyl)piperazin-1-yl]propan-1-one)
- 1805990-13-9(3,5-Dichloro-2-(difluoromethyl)-4-hydroxypyridine)
- 103629-87-4(Daucoidin A)
- 1798842-75-7(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylic acid methyl ester)
- 1282441-78-4(3-amino-2-(pyrimidin-2-yl)propan-1-ol)
- 341929-92-8(4-[(2E)-2-cyano-3-(2-methoxyphenyl)prop-2-enoylamino]benzoic acid)
- 1426445-33-1(5-chloro-3-methyl-2-nitrobenzoic acid)
- 1105215-45-9(1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine)
- 2303321-25-5(tert-butyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate)
- 1361669-35-3(2-[4-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-ethylamine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:80948-77-2)
Purity:99%
Quantity:500g
Price ($):1901